Cas no 869681-94-7 ((2S,4S)-1-(tert-Butoxycarbonyl)-4-(4-fluoro-phenoxy)-2-pyrrolidinecarboxylic Acid)

• Product Name: (2S,4S)-1-(tert-Butoxycarbonyl)-4-(4-fluoro-phenoxy)-2-pyrrolidinecarboxylic Acid
• CAS No: 869681-94-7
• MF: C₁₆H₂₀FNO₅
• CID: 1859827
• Update Time: 2025-06-11

(2S,4S)-1-(tert-Butoxycarbonyl)-4-(4-fluoro-phenoxy)-2-pyrrolidinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Pyrrolidinedicarboxylic acid, 4-(4-fluorophenoxy)-,1-(1,1-dimethylethyl) ester, (2S,4S)-
• (2S,4S)-1-(TERT-BUTOXYCARBONYL)-4-(4-FLUORO-PHENOXY)-2-PYRROLIDINECARBOXYLIC ACID
• 1,2-Pyrrolidinedicarboxylic acid, 4-(4-fluorophenoxy)-, 1-(1,1-dimethylethyl) es…
• (2S,4S)-1-(tert-Butoxycarbonyl)-4-(4-fluoro-phenoxy)-2-pyrrolidinecarboxylic Acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,4S)-1-(tert-Butoxycarbonyl)-4-(4-fluoro-phenoxy)-2-pyrrolidinecarboxylic Acid

(2S,4S)-1-(tert-Butoxycarbonyl)-4-(4-Fluoro-Phenoxy)-2-Pyrrolidinecarboxylic Acid: A Comprehensive Overview

(2S,4S)-1-(tert-Butoxycarbonyl)-4-(4-Fluoro-Phenoxy)-2-Pyrrolidinecarboxylic Acid, also known by its CAS number 869681-94-7, is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique stereochemistry and functional groups, which make it a valuable building block in the synthesis of complex molecules, particularly in drug discovery and development.

The structure of this compound features a pyrrolidine ring system, which is a five-membered cyclic amine. The (2S,4S) stereochemistry indicates specific spatial arrangements of the substituents on the ring, which are critical for its biological activity and chemical reactivity. The tert-butoxycarbonyl (Boc) group attached to position 1 of the pyrrolidine ring serves as a protective group for the carboxylic acid moiety, ensuring stability during synthetic procedures. Additionally, the 4-fluoro-phenoxy group at position 4 introduces electronic and steric effects that can influence the compound's interactions with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using a variety of methodologies. For instance, researchers have employed asymmetric catalysis to achieve high enantiomeric excess in its preparation, which is crucial for its application in chiral recognition studies. Furthermore, the use of microwave-assisted synthesis has significantly reduced reaction times while maintaining product quality, making this compound more accessible for large-scale applications.

In terms of applications, this compound has shown promise in various therapeutic areas. Its ability to modulate key biological pathways makes it a potential candidate for treating diseases such as cancer and neurodegenerative disorders. For example, studies have demonstrated that derivatives of this compound can inhibit enzymes involved in tumor progression, highlighting its potential as an anticancer agent. Moreover, its role as a chiral auxiliary in asymmetric synthesis has been extensively explored, enabling the construction of complex molecular architectures with high stereoselectivity.

From an environmental perspective, researchers have also investigated the biodegradability and eco-friendly synthesis routes for this compound. Green chemistry principles have been applied to minimize waste generation and reduce energy consumption during its production. These efforts align with global sustainability goals and ensure that this compound can be produced responsibly on an industrial scale.

In conclusion, (2S,4S)-1-(tert-Butoxycarbonyl)-4-(4-Fluoro-Phenoxy)-2-Pyrrolidinecarboxylic Acid represents a cutting-edge molecule with multifaceted applications across various scientific disciplines. Its unique properties and versatile functionality continue to drive innovative research and development efforts worldwide.